Cas no 651322-72-4 (Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)-)
651322-72-4 structure
Product Name:Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)-
CAS No:651322-72-4
MF:C20H12Br2O5
MW:492.114284515381
CID:405750
PubChem ID:71376875
Update Time:2025-04-19
Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- [3-(2-bromobenzoyl)-2,4,6-trihydroxyphenyl]-(2-bromophenyl)methanone
- DTXSID00799543
- 651322-72-4
- (2,4,6-Trihydroxy-1,3-phenylene)bis[(2-bromophenyl)methanone]
- Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)-
-
- Inchi: 1S/C20H12Br2O5/c21-12-7-3-1-5-10(12)18(25)16-14(23)9-15(24)17(20(16)27)19(26)11-6-2-4-8-13(11)22/h1-9,23-24,27H
- InChI Key: DLHPBPMRIKUCJL-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(C1C(=CC(=C(C(C2C=CC=CC=2Br)=O)C=1O)O)O)=O
Computed Properties
- Exact Mass: 489.90506
- Monoisotopic Mass: 489.90515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 94.83
Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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